Ethyl 1-(((tert-butoxycarbonyl)amino)methyl)cyclopentanecarboxylate

• IUPAC Name: ethyl 1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopentane-1-carboxylate
• InChI: InChI=1S/C14H25NO4/c1-5-18-11(16)14(8-6-7-9-14)10-15-12(17)19-13(2,3)4/h5-10H2,1-4H3,(H,15,17)
• InChI Key: HGPSJCOIPLACKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCC1)CNC(=O)OC(C)(C)C
• Molecular Formula: C14H25NO4
• Molecular Weight: 271.35 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H25NO4/c1-5-18-11(16)14(8-6-7-9-14)10-15-12(17)19-13(2,3)4/h5-10H2,1-4H3,(H,15,17). This code provides a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is solid at room temperature. It should be stored in a sealed container in a dry environment at 2-8°C.

Scientific Research Applications

Synthesis and Chemical Properties

• Facile Synthesis in Marine Alkaloids : Used in the synthesis of substituted ethyl 1-[(tert-butoxycarbonyl)amino]-compounds as part of a one-pot reaction, demonstrating its utility in creating complex molecular structures, particularly in marine alkaloid analogues (Carbone et al., 2013).

• Enantioselective Synthesis : It plays a crucial role in the enantioselective synthesis of specific oxazole derivatives, illustrating its importance in creating optically active compounds (Magata et al., 2017).

• Divergent Synthesis and Solvent Dependency : This compound is utilized in divergent synthesis processes, showcasing its versatility in different solvent environments and temperatures. This aspect is critical in understanding reaction mechanisms (Rossi et al., 2007).

Application in Organic Synthesis

• Synthesis of Amino Acids and Derivatives : It is a key intermediate in the asymmetric synthesis of amino acids and related compounds, demonstrating its role in creating building blocks for peptides and proteins (Williams et al., 2003).

• Role in Polymer Chemistry : This compound is used in the synthesis of polymers with specific functional groups, highlighting its significance in the development of new polymeric materials (Jing et al., 2019).

Biomedical Research Applications

• Nanoparticle Design for Drug Delivery : Integral in the design of pH- and redox-responsive nanoparticles for drug delivery, this compound contributes to the development of advanced drug delivery systems (Yildirim et al., 2016).

• Synthesis of Bioactive Compounds : Its use in synthesizing intermediates for biologically active compounds, such as specific cancer treatment drugs, underscores its importance in pharmaceutical research (Zhao et al., 2017).

Safety and Hazards

The compound is associated with several hazard statements: H302-H315-H319-H335. This indicates that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes.